molecular formula C17H15BrF3N5O B10947942 4-bromo-1-methyl-N-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]-5-(trifluoromethyl)-1H-pyrazole-3-carboxamide

4-bromo-1-methyl-N-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]-5-(trifluoromethyl)-1H-pyrazole-3-carboxamide

Cat. No.: B10947942
M. Wt: 442.2 g/mol
InChI Key: TYNLBGLDZGFIMZ-UHFFFAOYSA-N
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Description

4-bromo-1-methyl-N-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]-5-(trifluoromethyl)-1H-pyrazole-3-carboxamide is a complex organic compound that belongs to the class of pyrazole derivatives Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-bromo-1-methyl-N-[1-(2-methylbenzyl)-1H-pyrazol-3-yl]-5-(trifluoromethyl)-1H-pyrazole-3-carboxamide typically involves multistep reactions. One common approach includes the following steps:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and

Properties

Molecular Formula

C17H15BrF3N5O

Molecular Weight

442.2 g/mol

IUPAC Name

4-bromo-1-methyl-N-[1-[(2-methylphenyl)methyl]pyrazol-3-yl]-5-(trifluoromethyl)pyrazole-3-carboxamide

InChI

InChI=1S/C17H15BrF3N5O/c1-10-5-3-4-6-11(10)9-26-8-7-12(23-26)22-16(27)14-13(18)15(17(19,20)21)25(2)24-14/h3-8H,9H2,1-2H3,(H,22,23,27)

InChI Key

TYNLBGLDZGFIMZ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=CC=C1CN2C=CC(=N2)NC(=O)C3=NN(C(=C3Br)C(F)(F)F)C

Origin of Product

United States

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